Cas no 6298-00-6 (S-(3-methoxy-3-oxopropyl)cysteine)

• Product Name: S-(3-methoxy-3-oxopropyl)cysteine
• CAS No: 6298-00-6
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 1643916
• PubChem ID: 240005
• Update Time: 2025-04-21

S-(3-methoxy-3-oxopropyl)cysteine Chemical and Physical Properties

Names and Identifiers

• S-(3-methoxy-3-oxopropyl)cysteine
• 6298-00-6
• AKOS013263965
• NSC-45847
• 2-amino-3-(2-methoxycarbonylethylsulfanyl)propanoic acid
• NSC45847
• DS-008698

• Inchi： 1S/C7H13NO4S/c1-12-6(9)2-3-13-4-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)
• InChI Key： LUBFQITZNDBVCM-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 207.05659
• Monoisotopic Mass: 207.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.527
• PSA: 89.62